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Compound of Interest

Compound Name: 1-Methylisoquinolin-3-ol

Cat. No.: B095412

Application Notes and Protocols for 1-
Methylisoquinolin-3-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 1-Methylisoquinolin-3-ol (CAS No. 16535-89-0). The information herein is
compiled from available safety data sheets (SDS) for the compound and its structural analogs.
It is imperative to conduct a thorough risk assessment before commencing any work with this
chemical.

Hazard Identification and Classification

1-Methylisoquinolin-3-ol is a chemical compound for research and development use.[1]
Based on data for structurally similar compounds, it should be handled with care as it may pose
several health and environmental hazards. The following table summarizes the potential
hazards based on the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.
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Hazard Class

Hazard Category Hazard Statement

Acute Toxicity, Oral

Category 4 H302: Harmful if swallowed

H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 )
skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation[2]
Specific target organ toxicity May cause respiratory

] Category 3 S
(single exposure) irritation[2][3]
Hazardous to the Aquatic o

) H412: Harmful to aquatic life

Environment, Long-term Category 3

Hazard

with long lasting effects

Signal Word: Danger
Hazard Pictograms:

walt text
walt text
walt text

walt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure risk.
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Body Part Equipment Specifications

Safety glasses with side- )
) ) Conforming to EN166 (EU) or
shields or chemical safety

Eyes/Face o ) NIOSH (US) approved
goggles. Face shield if there is
standards.[4]

a splash hazard.

Chemical-resistant gloves Wear appropriate protective
Skin and Body (e.g., nitrile rubber, neoprene). gloves and clothing to prevent
Lab coat. skin exposure.[5]

Use only in a well-ventilated

area, preferably under a o
Ensure adequate ventilation.[2]

Respiratory chemical fume hood. If 3]

ventilation is inadequate, use a

NIOSH-approved respirator.

Safe Handling and Experimental Protocols
General Handling Procedures

o Work Area: Always work in a well-ventilated area, preferably within a certified chemical fume
hood.[4]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust, fumes,
gas, mist, vapors, or spray.[2]

¢ Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the
laboratory.

¢ Dispensing: When dispensing, use appropriate tools to avoid generating dust or aerosols.

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2]

Experimental Protocol: Preparation of a Stock Solution

e Ensure all necessary PPE is worn as specified in Section 2.

¢ Work inside a chemical fume hood.
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e Place a calibrated weighing paper on an analytical balance.

o Carefully weigh the desired amount of 1-Methylisoquinolin-3-ol.

o Transfer the solid to an appropriate volumetric flask.

o Slowly add the desired solvent (e.g., DMSO, DMF) to the flask, ensuring the solid is fully

dissolved.

e Once dissolved, fill the flask to the calibration mark with the solvent.

o Cap the flask and invert several times to ensure a homogenous solution.

o Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Storage Procedures

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Parameter Recommendation
Temperature Store in a cool, dry place.

) Keep container tightly closed in a dry and well-
Container

ventilated place.[2][6]

Incompatible Materials

Strong oxidizing agents, strong acids, and

strong bases.[5][6]

Ventilation

Store in a well-ventilated area.[2]

Security

Store locked up or in an area accessible only to

qualified or authorized persons.

First Aid Measures

In case of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

o Personnel: Ensure only trained personnel handle the cleanup. Evacuate non-essential
personnel from the area.

e Ventilation: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.

o Cleanup: For solid spills, carefully sweep up the material and place it into a suitable, closed
container for disposal.[5] For liquid spills, absorb with an inert material (e.g., sand, silica gel)
and place in a chemical waste container.

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

o Waste Disposal: Dispose of the waste in accordance with local, state, and federal
regulations.
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Fire-Fighting Measures

Aspect

Procedure

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Development of hazardous combustion gases or
vapors is possible in the event of a fire. These
may include nitrogen oxides (NOXx), carbon
monoxide (CO), and carbon dioxide (CO2).[5]

Protective Equipment for Firefighters

Wear self-contained breathing apparatus and

full protective gear.[2]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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